![molecular formula C10H8BrF3O2 B1325222 3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoro-2-propanone CAS No. 898787-45-6](/img/structure/B1325222.png)
3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoro-2-propanone
Overview
Description
The compound “3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoro-2-propanone” is an organic compound containing a bromo-methoxyphenyl group attached to a trifluoropropanone group. The presence of these functional groups could impart certain chemical properties to the compound, such as reactivity towards nucleophiles due to the presence of the carbonyl group, and potential for halogen bonding due to the bromine atom .
Molecular Structure Analysis
The molecular structure of this compound would likely show the presence of a phenyl ring substituted with a bromine atom and a methoxy group, attached to a trifluoropropanone group. The exact 3D structure would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. For example, the carbonyl group could undergo nucleophilic addition reactions, and the bromine atom could be displaced in a nucleophilic aromatic substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the bromine atom could increase the compound’s density and boiling point compared to compounds without halogens. The trifluoropropanone group could increase the compound’s reactivity .Scientific Research Applications
Synthesis and Chemical Applications
3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoro-2-propanone serves as a valuable precursor in various synthetic chemical reactions. For instance, it has been utilized in the synthesis of morpholine derivatives, such as 2-(4-Methoxyphenyl)-3-methyl morpholine hydrochloride, showcasing its utility in creating compounds with potential applications in diverse fields including pharmaceuticals and materials science (Tan Bin, 2011). Similarly, this compound has been effectively used in the efficient synthesis of (1,2,3‐Triazol‐1‐yl)methylpyrimidines, a class of biheterocycles, through a process involving nucleophilic substitution and cycloaddition reactions (E. C. Aquino et al., 2017).
Polymer Science
In the realm of polymer science, derivatives of this compound have been employed in the preparation of novel copolymers. These include the synthesis of halogen ring-trisubstituted butyl 2-cyano-3-phenyl-2-propenoates, where the compound's derivatives serve as monomers that are copolymerized with styrene. This research highlights the compound's versatility in creating materials with potentially unique properties (G. Kharas et al., 2016).
Radiopharmaceutical Synthesis
Additionally, the compound has found application in the field of radiopharmaceuticals. A study demonstrates the synthesis of carbon-14 labeled derivatives of similar trifluoro-2-butanone compounds, indicating the potential of this compound in the synthesis of radiolabeled compounds for medical imaging or drug development (D. Dischino et al., 2003).
Biofilm Inhibition
Interestingly, derivatives of this compound have been investigated for their ability to inhibit biofilm formation, as demonstrated in a study where a related compound significantly reduced the depth and density of biofilms formed by Staphylococcus epidermidis on PVC surfaces (Li Zhen-long, 2008).
Mechanism of Action
Future Directions
Biochemical Analysis
Biochemical Properties
3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoro-2-propanone plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to participate in nucleophilic substitution reactions at the benzylic position . The nature of these interactions often involves the formation of resonance-stabilized carbocations, which can further react with nucleophiles.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. The compound’s mechanism of action often involves the formation of resonance-stabilized intermediates, which can undergo further reactions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that the compound can maintain its activity for extended periods under controlled conditions .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects. Threshold effects have been observed, indicating the importance of dosage optimization in experimental studies .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s role in these pathways can lead to significant changes in cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation, which are critical for its biological activity .
Subcellular Localization
The subcellular localization of this compound is essential for its function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. These factors influence the compound’s activity and effectiveness in biochemical reactions .
properties
IUPAC Name |
3-(5-bromo-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrF3O2/c1-16-8-3-2-7(11)4-6(8)5-9(15)10(12,13)14/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEFOYWRMMBBLJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80645236 | |
Record name | 3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898787-45-6 | |
Record name | 3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoro-2-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898787-45-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(5-Bromo-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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